Cas no 26524-87-8 (1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide)

1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide structure
26524-87-8 structure
Product Name:1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide
CAS No:26524-87-8
MF:C10H12OS
MW:180.266681671143
CID:288823
PubChem ID:345957
Update Time:2025-04-19

1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide
    • 2,3,4,5-tetrahydro-1λ<sup>4</sup>-benzothiepine 1-oxide
    • AC1L83WN
    • Homothiachroman-1-oxid
    • NSC403934
    • SureCN1376881
    • tetrahydrobenzothiepine-1-oxide
    • OETQCLHKWUINEL-UHFFFAOYSA-N
    • 26524-87-8
    • NSC-403934
    • DTXSID00323403
    • SCHEMBL1376881
    • Inchi: 1S/C10H12OS/c11-12-8-4-3-6-9-5-1-2-7-10(9)12/h1-2,5,7H,3-4,6,8H2
    • InChI Key: OETQCLHKWUINEL-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2CCCC1)=O

Computed Properties

  • Exact Mass: 180.06096
  • Monoisotopic Mass: 180.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 357.3°Cat760mmHg
  • Flash Point: 169.9°C
  • Refractive Index: 1.626
  • PSA: 17.07
  • LogP: 2.99620
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